Cas no 56008-20-9 (3,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one)

3,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is a bicyclic organic compound featuring a partially saturated indole core with three methyl substituents. Its structural framework makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of heterocyclic compounds and bioactive molecules. The presence of the ketone group at the 4-position and the methyl groups at the 3- and 6-positions enhances its reactivity in selective functionalization reactions. This compound is useful in pharmaceutical and agrochemical research due to its potential as a building block for more complex structures. Its stability and defined stereochemistry further contribute to its applicability in precision synthesis.
3,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one structure
56008-20-9 structure
Product Name:3,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one
CAS No:56008-20-9
MF:C11H15NO
MW:177.242902994156
MDL:MFCD08060464
CID:860422
Update Time:2025-10-13

3,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 3,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one
    • 3,6,6-trimethyl-5,7-dihydro-1H-indol-4-one
    • 6,7-dihydro-3,6,6-trimethyl-1H-indol-4(5H)-one
    • 3,6,6-Trimethyl-1,5,6,7-tetrahydro-indol-4-on
    • 3,6,6-trimethyl-1,5,6,7-tetrahydro-indol-4-one
    • 3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydroindole
    • 3,6,6-trimethyl-6,7-dihydro-1H-indole-4(5H)-one
    • AK103744
    • ANW-64519
    • CTK8C0333
    • KB-234274
    • SureCN1220108
    • 3,6,6-Trimethyl-1,5,6,7-tetrahydro-4H-indol-4-one
    • REGIWYJKSKEPMU-UHFFFAOYSA-N
    • FCH858091
    • 8182AB
    • AX8235283
    • ST2404653
    • 3,6,6-Trimethyl-1,5,6,7-tetrahydro-indo1-4-one
    • 3,6,6,-trimethyl-1,5,6,7-tetrahydro-indol-4-one
    • 3,6,6-trimethyl-6,7-dihy
    • MDL: MFCD08060464
    • Inchi: 1S/C11H15NO/c1-7-6-12-8-4-11(2,3)5-9(13)10(7)8/h6,12H,4-5H2,1-3H3
    • InChI Key: REGIWYJKSKEPMU-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C)=CNC=2CC(C)(C)C1

Computed Properties

  • Exact Mass: 177.11545
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Topological Polar Surface Area: 32.9

Experimental Properties

  • Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 156 ºC
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 32.86

3,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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134.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Chemenu
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Chemenu
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Chemenu
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Alichem
A199008956-1g
3,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one
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Alichem
A199008956-5g
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Alichem
A199008956-10g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T17590-100mg
3,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one
56008-20-9 95%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T17590-1g
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¥517.0 2023-09-06
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